Cas no 81772-17-0 (3,5-Octadiynedioic acid)

• Product Name: 3,5-Octadiynedioic acid
• CAS No: 81772-17-0
• MF: C₈H₆O₄
• MW: 166.130842685699
• CID: 2885486
• Update Time: 2025-03-17

3,5-Octadiynedioic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Octadiynedioic acid

• Inchi： 1S/C8H6O4/c9-7(10)5-3-1-2-4-6-8(11)12/h5-6H2,(H,9,10)(H,11,12)
• InChI Key： CBMDVMXYPLTTCS-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC#CC#CCC(O)=O

Experimental Properties

• Density: 1.426±0.06 g/cm3(Predicted)
• Melting Point: 177 °C (decomp)
• Boiling Point: 451.4±30.0 °C(Predicted)
• pka: 2.95±0.10(Predicted)